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Compound of Interest

Compound Name: Musk Xylene-d9

Cat. No.: B13857004 Get Quote

An In-depth Technical Guide to Musk Xylene-d9

This technical guide provides a comprehensive overview of the physical and chemical

properties of Musk Xylene-d9, tailored for researchers, scientists, and drug development

professionals.

Core Physical and Chemical Properties
Musk Xylene-d9 is the deuterated analogue of Musk Xylene, a synthetic fragrance historically

used in a variety of consumer products. The incorporation of deuterium atoms in the tert-butyl

group provides a valuable tool for metabolic studies, environmental fate analysis, and as an

internal standard in quantitative analytical methods.

Data Presentation: Quantitative Properties

The following table summarizes the key quantitative physical and chemical properties of Musk
Xylene-d9 and its non-deuterated counterpart, Musk Xylene. It is important to note that specific

experimental data for the melting and boiling points of Musk Xylene-d9 are not readily

available in the cited literature. Therefore, the values for the non-deuterated form are provided

as a close approximation.
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Property Musk Xylene-d9
Musk Xylene (CAS
81-15-2)

Source(s)

Molecular Formula C₁₂D₉H₆N₃O₆ C₁₂H₁₅N₃O₆ [1][2]

Molecular Weight 306.32 g/mol 297.26 g/mol [1][2]

Appearance -
Yellowish crystalline

powder or needles
[3]

Melting Point

Not available,

expected to be similar

to Musk Xylene

110 °C [3]

Boiling Point

Not available,

expected to be similar

to Musk Xylene

>200 °C [3]

Water Solubility

Not available,

expected to be very

low

~0.15 mg/L at 22 °C [4][5]

Solubility in Organic

Solvents
-

Soluble in diethyl

ether and ethanol
[3]

logP (Octanol/Water

Partition Coefficient)
- 4.369 (estimated) [6]

Experimental Protocols
Detailed experimental protocols for the synthesis and analysis of Musk Xylene are crucial for its

application in research. The following sections outline generalized methodologies based on

available literature.

Synthesis of Musk Xylene
The synthesis of Musk Xylene is a two-step process involving a Friedel-Crafts alkylation

followed by nitration.[3][6] The synthesis of the deuterated analogue would follow a similar

pathway, utilizing deuterated reagents.

Step 1: Friedel-Crafts Alkylation of m-Xylene
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Objective: To introduce a tert-butyl group onto the m-xylene ring.

Reactants: m-xylene, tert-butyl chloride (or isobutyl chloride), and a Lewis acid catalyst (e.g.,

anhydrous aluminum chloride or ferric chloride).[3][7]

Procedure (General):

m-Xylene and the Lewis acid catalyst are charged into a reaction vessel equipped with a

stirrer, dropping funnel, and a system to trap evolved HCl gas.

tert-Butyl chloride is added dropwise to the mixture while maintaining a controlled

temperature.

The reaction mixture is stirred for a specified period to ensure complete reaction.

The reaction is quenched, and the organic layer containing the product, 5-tert-butyl-m-

xylene, is separated, washed, and purified, typically by distillation.

Step 2: Nitration of 5-tert-butyl-m-xylene

Objective: To introduce three nitro groups onto the aromatic ring to form Musk Xylene.

Reactants: 5-tert-butyl-m-xylene and a nitrating agent (e.g., fuming nitric acid or a mixture of

nitric acid and sulfuric acid).[3][6]

Procedure (General):

The nitrating agent is cooled in an ice bath.

5-tert-butyl-m-xylene is added slowly to the nitrating agent while carefully controlling the

temperature to prevent runaway reactions.

After the addition is complete, the reaction mixture is stirred at a controlled temperature for

a set duration.

The reaction mixture is then poured onto ice, causing the crude Musk Xylene to

precipitate.
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The crude product is filtered, washed with water and a dilute base (e.g., sodium carbonate

solution) to neutralize any remaining acid, and then dried.

Purification is typically achieved by recrystallization from a suitable solvent, such as 95%

ethanol.[3][6]

Analytical Determination by GC-MS
Gas chromatography-mass spectrometry (GC-MS) is a common and sensitive method for the

analysis of Musk Xylene and its deuterated analogue in various matrices.[8] Musk Xylene-d9
is an ideal internal standard for these analyses due to its similar chemical behavior and distinct

mass.

Objective: To identify and quantify Musk Xylene in a sample.

Instrumentation: Gas chromatograph coupled with a mass spectrometer (GC-MS).

Procedure (General):

Sample Preparation: The sample (e.g., cosmetic product, environmental sample) is

extracted with a suitable organic solvent. A known amount of Musk Xylene-d9 is added as

an internal standard. The extract may require a cleanup step, such as solid-phase

extraction (SPE), to remove interfering matrix components.[8]

GC Separation: The prepared sample is injected into the GC. The separation is typically

performed on a capillary column (e.g., DB-5MS). The oven temperature is programmed to

separate the analytes based on their boiling points and interactions with the stationary

phase.

MS Detection: As the compounds elute from the GC column, they enter the mass

spectrometer. Electron ionization (EI) is a common ionization technique. The mass

spectrometer is operated in selected ion monitoring (SIM) mode to enhance sensitivity and

selectivity by monitoring specific ions characteristic of Musk Xylene and Musk Xylene-d9.

Quantification: The concentration of Musk Xylene in the original sample is determined by

comparing the peak area of the analyte to that of the internal standard (Musk Xylene-d9).
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Mandatory Visualizations
The following diagrams illustrate the general workflows for the synthesis and analysis of Musk

Xylene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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